Cas no 1694419-44-7 (methyl 7-ethyl-6-methyl-4H,5H,6H,7H-1,2,3triazolo1,5-apyrimidine-3-carboxylate)

• Product Name: methyl 7-ethyl-6-methyl-4H,5H,6H,7H-1,2,3triazolo1,5-apyrimidine-3-carboxylate
• CAS No: 1694419-44-7
• MF: C₁₀H₁₆N₄O₂
• MW: 224.259641647339
• CID: 6586970
• PubChem ID: 136709671
• Update Time: 2025-11-01

methyl 7-ethyl-6-methyl-4H,5H,6H,7H-1,2,3triazolo1,5-apyrimidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 7-ethyl-6-methyl-4H,5H,6H,7H-1,2,3triazolo1,5-apyrimidine-3-carboxylate
• methyl 7-ethyl-6-methyl-4H,5H,6H,7H-[1,2,3]triazolo[1,5-a]pyrimidine-3-carboxylate
• EN300-1118628
• 1694419-44-7

• Inchi： 1S/C10H16N4O2/c1-4-7-6(2)5-11-9-8(10(15)16-3)12-13-14(7)9/h6-7,11H,4-5H2,1-3H3
• InChI Key： XMFUCNUGEYKZQK-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C2NCC(C)C(CC)N2N=N1)=O

Computed Properties

• Exact Mass: 224.12732577g/mol
• Monoisotopic Mass: 224.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 69Ų

Additional information on methyl 7-ethyl-6-methyl-4H,5H,6H,7H-1,2,3triazolo1,5-apyrimidine-3-carboxylate

Introduction to Methyl 7-Ethyl-6-Methyl-4H,5H,6H,7H-1,2,3-Triazolo[1,5-a]Pyrimidine-3-Carboxylate (CAS No. 1694419-44-7)

Methyl 7-Ethyl-6-Methyl-4H,5H,6H,7H-1,2,3-Triazolo[1,5-a]Pyrimidine-3-Carboxylate (CAS No. 1694419-44-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of triazolopyrimidines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties.

The chemical structure of methyl 7-ethyl-6-methyl-4H,5H,6H,7H-1,2,3-triazolo[1,5-a]pyrimidine-3-carboxylate is characterized by a triazolopyrimidine core with specific substituents at the 6 and 7 positions. The presence of these substituents imparts unique pharmacological properties to the molecule. Recent studies have shown that this compound exhibits potent antiviral activity against a range of viral pathogens, making it a promising candidate for the development of new antiviral drugs.

In the context of antiviral research, methyl 7-ethyl-6-methyl-4H,5H,6H,7H-1,2,3-triazolo[1,5-a]pyrimidine-3-carboxylate has been evaluated for its efficacy against various RNA and DNA viruses. Notably, it has demonstrated significant activity against influenza viruses and hepatitis C virus (HCV). The mechanism of action is believed to involve the inhibition of viral replication through interference with key viral enzymes or processes. This makes it a valuable lead compound for further drug development efforts.

Beyond its antiviral properties, methyl 7-ethyl-6-methyl-4H,5H,6H,7H-1,2,3-triazolo[1,5-a]pyrimidine-3-carboxylate has also shown promise in cancer research. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines and inhibit tumor growth in animal models. The anticancer activity is thought to be mediated through multiple mechanisms, including the modulation of cell cycle progression and the induction of DNA damage response pathways.

The structural versatility of methyl 7-ethyl-6-methyl-4H,5H,6H,7H-1,2,3-triazolo[1,5-a]pyrimidine-3-carboxylate allows for the synthesis of various analogs with optimized pharmacological profiles. This flexibility is crucial for fine-tuning the compound's properties to enhance its therapeutic potential while minimizing side effects. Researchers are actively exploring different substitution patterns and functional groups to identify more potent and selective derivatives.

In addition to its biological activities, the synthetic accessibility of methyl 7-ethyl-6-methyl-4H,5H,6H,7H-1,2,3-triazolo[1,5-a]pyrimidine-3-carboxylate is another factor that contributes to its appeal as a research tool and potential drug candidate. The compound can be synthesized using well-established methods in organic chemistry. These synthetic routes are scalable and can be adapted for large-scale production if needed.

Recent advancements in computational chemistry have also played a crucial role in understanding the structure-function relationships of molecular entities like methyl 7-ethyl-6-methyl-4H,5H,6H,7H-1，2，3-triazolo[1，5-a]pyrimidine–3-carboxylate. Molecular docking studies have provided insights into how this compound interacts with target proteins at the molecular level. These computational models help guide experimental efforts by predicting binding affinities and identifying key residues involved in ligand-protein interactions.

The safety profile of methyl 7-Ethyl–6–methyl–4，5，6，7-tetrahydro–1，2，3-triazolo[1，5-a]pyrimidine–3-carboxylate is an important consideration for its development as a therapeutic agent. Preclinical toxicity studies have shown that this compound exhibits a favorable safety margin when administered at therapeutic doses. However, further investigations are necessary to fully assess its long-term safety and potential side effects in humans.

In conclusion, methyl 7-Ethyl–6–methyl–4，5，6，7-tetrahydro–1，2，3-triazolo[1，5-a]pyrimidine–3-carboxylate (CAS No. 1694419–44–7) represents a promising lead compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to explore its mechanisms of action and optimize its pharmacological properties for clinical use. As new findings emerge from both academic and industrial laboratories, methyl 7-Ethyl–6–methyl–4，5，6，7-tetrahydro–1，2，3-triazolo[1，5-a]pyrimidine–3-carboxylate is likely to play an increasingly important role in the development of novel drugs for treating viral infections and cancer.